Cas no 1089665-09-7 (3-Ethenylthiophene-2-carbaldehyde)

• Product Name: 3-Ethenylthiophene-2-carbaldehyde
• CAS No: 1089665-09-7
• MF: C₇H₆OS
• MW: 138.186940670013
• CID: 5250125
• PubChem ID: 21659230
• Update Time: 2025-09-23

3-Ethenylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-ethenylthiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde, 3-ethenyl-
• 3-Ethenylthiophene-2-carbaldehyde

• Inchi： 1S/C7H6OS/c1-2-6-3-4-9-7(6)5-8/h2-5H,1H2
• InChI Key： GNXSYUPKROPTCN-UHFFFAOYSA-N
• SMILES： S1C=CC(C=C)=C1C=O

Computed Properties

• Exact Mass: 138.014
• Monoisotopic Mass: 138.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-Ethenylthiophene-2-carbaldehyde

Research Briefing on 3-Ethenylthiophene-2-carbaldehyde (CAS: 1089665-09-7) in Chemical Biology and Pharmaceutical Applications

3-Ethenylthiophene-2-carbaldehyde (CAS: 1089665-09-7) is a specialized organic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic aldehyde, featuring a thiophene backbone with an ethenyl substituent and a formyl group, serves as a key intermediate in the synthesis of bioactive molecules and functional materials. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, leveraging its unique electronic properties and reactivity profile.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Ethenylthiophene-2-carbaldehyde as a scaffold for designing novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the aldehyde group for Schiff base formation with primary amines, yielding compounds with sub-micromolar IC50 values against BTK. Molecular docking simulations revealed that the thiophene ring's π-electron system facilitates optimal binding to the kinase's hydrophobic pocket, while the ethenyl group enhances solubility—a critical factor for oral bioavailability.

In materials science applications, a breakthrough appeared in Advanced Functional Materials (2024), where 1089665-09-7 served as a monomer for constructing conjugated polymers with exceptional charge transport properties. The team at MIT developed a donor-acceptor copolymer incorporating 3-Ethenylthiophene-2-carbaldehyde that achieved a record hole mobility of 3.2 cm²/V·s in organic thin-film transistors. This advancement holds promise for biosensor development, particularly in continuous glucose monitoring systems where stable, biocompatible semiconductors are required.

The compound's safety profile was recently evaluated in a GLP-compliant study (Regulatory Toxicology and Pharmacology, 2024). Acute toxicity testing in Sprague-Dawley rats established an LD50 > 2000 mg/kg via oral administration, while genotoxicity assays (Ames test, micronucleus test) showed no mutagenic potential at concentrations up to 1 mM. These findings support its consideration for pharmaceutical development, though additional ADME studies are warranted to fully characterize its metabolic fate.

Emerging applications in radiopharmaceuticals have also been reported. Researchers at Johns Hopkins University (2024) functionalized 3-Ethenylthiophene-2-carbaldehyde with chelating groups for ⁶⁸Ga labeling, creating PET tracers with high tumor-to-background ratios in glioblastoma models. The thiophene core provided ideal lipophilicity (logP 1.8-2.2) for blood-brain barrier penetration, while the aldehyde allowed efficient conjugation to targeting peptides.

From a synthetic chemistry perspective, recent methodological advances have improved access to 1089665-09-7. A 2024 Organic Process Research & Development paper detailed a continuous flow synthesis achieving 82% yield with residence times under 5 minutes, representing a significant improvement over traditional batch methods. This scalable approach addresses previous supply chain challenges for this valuable building block.

Looking forward, the unique structural features of 3-Ethenylthiophene-2-carbaldehyde—its conjugated system, reactive aldehyde, and heteroaromatic character—position it as a multifunctional platform for diverse applications. Ongoing clinical translation of derivatives (particularly in oncology and CNS disorders) and expansion into materials science applications suggest this compound will remain an important focus of interdisciplinary research in the coming years.